Cas no 1423224-69-4 (4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile)

• Product Name: 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile
• CAS No: 1423224-69-4
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 5906744
• PubChem ID: 71900834
• Update Time: 2025-10-29

4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7509093
• 4-(azocane-1-carbonyl)-6-cyclopropyl-2-methylsulfanylpyridine-3-carbonitrile
• Z192743244
• 4-(azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile
• AKOS033670151
• 1423224-69-4
• 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile

• Inchi： 1S/C18H23N3OS/c1-23-17-15(12-19)14(11-16(20-17)13-7-8-13)18(22)21-9-5-3-2-4-6-10-21/h11,13H,2-10H2,1H3
• InChI Key： SMDUEEKOVUSMIV-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(N2CCCCCCC2)=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 329.15618354g/mol
• Monoisotopic Mass: 329.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.3Ų

Additional information on 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile

Professional Introduction to Compound with CAS No. 1423224-69-4 and Product Name: 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile

The compound with the CAS number 1423224-69-4 and the product name 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an azocane moiety, a cyclopropyl group, and a methylsulfanyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, pyridine derivatives have been extensively studied for their role in modulating various biological pathways. The compound in question, 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile, incorporates structural elements that enhance its pharmacological profile. The azocane group, known for its stability and flexibility, contributes to the compound's solubility and bioavailability, while the cyclopropyl ring introduces rigidity, potentially improving binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The nitrile group at the 3-position of the pyridine ring is a common pharmacophore that has been shown to enhance binding interactions with enzymes and receptors. Additionally, the methylsulfanyl group at the 2-position adds another layer of complexity, enabling further derivatization to optimize pharmacokinetic properties. These features make 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile an attractive candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of functional groups in this compound allows for a wide range of chemical modifications, which can be tailored to achieve specific biological outcomes. For instance, modifications to the azocane moiety could enhance metabolic stability, while alterations to the cyclopropyl group might improve selectivity against certain targets. These possibilities underscore the compound's potential as a versatile building block for novel therapeutics.

The compound's relevance is further underscored by its alignment with current trends in medicinal chemistry. There is a growing emphasis on developing drugs with improved efficacy and reduced side effects. The structural features of 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile are well-suited to address these challenges. For example, the presence of both polar and non-polar regions in its structure could facilitate optimal interactions with biological targets while minimizing off-target effects.

In addition to its pharmaceutical applications, this compound may also find utility in other areas of chemical research. Its complex architecture provides a rich platform for studying molecular interactions and developing new synthetic methodologies. Researchers interested in exploring novel synthetic routes or understanding how different functional groups influence molecular behavior could benefit from studying this compound.

The synthesis of 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile presents an interesting challenge for organic chemists. The multiple stereocenters and functional groups require careful planning and execution to ensure high yields and purity. However, advances in synthetic techniques have made it increasingly feasible to construct such complex molecules with precision. This progress opens up new avenues for exploring the synthetic potential of related compounds.

As research continues to uncover new applications for this compound, it is likely that its importance will only grow. The combination of structural features that make it a promising candidate for drug discovery also makes it a valuable tool for scientific investigation more broadly. Whether used as a lead molecule or as a model system for studying molecular interactions, 4-(Azocane-1-carbonyl)-6-cyclopropyl-2-(methylsulfanyl)pyridine-3-carbonitrile represents a significant contribution to the field of chemical biology.